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Receptor Selectivity Profile of Dienogest

The table below summarizes the experimental data on Dienogest's agonist activity across various human steroid

hormone receptors, as determined by transactivation assays [1].

Steroid Hormone Receptor Dienogest Agonist Activity (EC₅₀)
Assay Concentration
Limit

Progesterone Receptor
(PR)

3.4 / 10.5 nmol/L -

Androgen Receptor (AR) Antagonistic activity only (EC₅₀ 420.6 / 775.0

nmol/L)

-

Glucocorticoid Receptor (GR) No activity 3000 nmol/L

Mineralocorticoid Receptor
(MR)

No activity 3000 nmol/L

Estrogen Receptor α (ERα) No activity 3000 nmol/L

Estrogen Receptor β (ERβ) No activity 3000 nmol/L

This data confirms that Dienogest is a selective progesterone receptor agonist with additional anti-androgenic

properties, and it does not bind to estrogen, glucocorticoid, or mineralocorticoid receptors [1].
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Detailed Experimental Protocol

The key data in the table above was generated using the following methodology [1]:

Assay Type: In vitro transactivation assay.

General Procedure: Cells (e.g., HeLa, yeast) are engineered to be transfected with a plasmid containing a
specific human steroid hormone receptor (PR, AR, GR, MR, ERα, ERβ) and a reporter gene (e.g.,

luciferase) under the control of a hormone-responsive promoter.
Agonist Activity Measurement: Cells are treated with increasing concentrations of Dienogest. The

compound's ability to activate the receptor and induce reporter gene expression is measured. The EC₅₀

(half-maximal effective concentration) is then calculated from the dose-response curve.

Antagonist Activity Measurement: To assess blockade, cells are co-treated with Dienogest and a known
agonist for the receptor (e.g., R1881 for the AR). The suppression of the agonist-induced signal indicates

antagonistic activity.

Molecular Mechanisms and Pathways in Endometriosis

Beyond receptor binding, gene expression profiling studies provide insights into the direct effects of Dienogest on

endometriotic cells. The following diagram illustrates the key molecular pathways affected, based on genome-

wide analyses [2] [3].
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The diagram shows that Dienogest's therapeutic effects are mediated through its selective binding to the

progesterone receptor, leading to a cascade of gene regulation that ultimately controls disease progression [2] [4]

[3].

Comparison with Other Progestins

Dienogest's selectivity profile is distinct from other progestins. The following table provides a comparative

overview based on transactivation assay data [1].
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Progestin
Progesterone
Receptor

Androgen
Receptor

Estrogen
Receptor

Glucocorticoid
Receptor

Mineralocorticoid
Receptor

Dienogest Agonist Antagonist Inactive Inactive Inactive

Progesterone Agonist Antagonist Inactive Inactive Antagonist

Norethisterone Agonist Agonist Agonist

(ERα)

Inactive Inactive

Medroxyprogesterone
Acetate

Agonist Agonist Inactive Agonist Inactive

Research Status of Dienogest-d4

The search results do not contain specific experimental data for Dienogest-d4. This deuterated form is typically

used as an internal standard in bioanalytical chemistry (e.g., Liquid Chromatography-Mass Spectrometry, LC-

MS) for quantitative analysis of standard Dienogest in biological samples. As such, its receptor binding selectivity

and specificity are presumed to be identical to its non-deuterated counterpart, as deuterium substitution primarily

affects metabolic stability rather than the core pharmacological structure responsible for receptor binding.

Need Custom Synthesis?
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specificity-confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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